Cas no 2635937-49-2 (Benzene, 1,​2-​dichloro-​4-​fluoro-​3-​(methylsulfonyl)​-)

• Product Name: Benzene, 1,​2-​dichloro-​4-​fluoro-​3-​(methylsulfonyl)​-
• CAS No: 2635937-49-2
• MF: C₇H₅Cl₂FO₂S
• MW: 243.08
• CID: 5077378
• Update Time: 2025-06-14

Benzene, 1,​2-​dichloro-​4-​fluoro-​3-​(methylsulfonyl)​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,​2-​dichloro-​4-​fluoro-​3-​(methylsulfonyl)​-

• Inchi： 1S/C7H5Cl2FO2S/c1-13(11,12)7-5(10)3-2-4(8)6(7)9/h2-3H,1H3
• InChI Key： LUBMGVFGSQJAKM-UHFFFAOYSA-N
• SMILES： C1C=C(F)C(S(C)(=O)=O)=C(Cl)C=1Cl

Additional information on Benzene, 1,​2-​dichloro-​4-​fluoro-​3-​(methylsulfonyl)​-

Comprehensive Overview of Benzene, 1,2-dichloro-4-fluoro-3-(methylsulfonyl)- (CAS No. 2635937-49-2)

The chemical compound Benzene, 1,2-dichloro-4-fluoro-3-(methylsulfonyl)-, identified by its CAS No. 2635937-49-2, is a specialized aromatic derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of dichloro, fluoro, and methylsulfonyl functional groups, make it a valuable intermediate in synthetic chemistry. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing common queries such as "synthesis of fluorinated benzene derivatives" and "role of sulfonyl groups in drug design."

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability and bioavailability in drug development. The incorporation of a methylsulfonyl group further augments its utility, as this moiety is often linked to improved binding affinity in target proteins. Researchers frequently search for "1,2-dichloro-4-fluoro-3-(methylsulfonyl)benzene applications" or "CAS 2635937-49-2 solubility data," highlighting its growing importance in industrial and academic settings.

The compound's molecular structure, characterized by 1,2-dichloro substitution and a 4-fluoro group, offers distinct electronic effects that influence reactivity in cross-coupling reactions. These attributes align with current trends in "green chemistry" and "sustainable synthesis," as scientists seek eco-friendly methods to produce such intermediates. Additionally, its potential role in "bioactive molecule design" is a hot topic, particularly in the context of antimicrobial and anti-inflammatory agents.

From a technical perspective, Benzene, 1,2-dichloro-4-fluoro-3-(methylsulfonyl)- exhibits moderate polarity due to its functional groups, making it soluble in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). This property is critical for laboratories focusing on "high-throughput screening" or "structure-activity relationship (SAR) studies." Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity.

In the context of intellectual property, patents involving CAS No. 2635937-49-2 often cite its use in "crop protection formulations" or "kinase inhibitor development." This reflects broader industry shifts toward precision agriculture and targeted therapies. For instance, queries like "methylsulfonyl benzene derivatives in agrochemicals" or "fluorinated benzene synthesis patents" underscore its commercial relevance.

Environmental and safety considerations are also paramount. While not classified as hazardous under standard regulations, proper handling protocols for halogenated benzene derivatives are emphasized in guidelines such as "REACH compliance" and "laboratory safety best practices." This aligns with public interest in "chemical safety databases" and "eco-friendly alternatives."

In summary, Benzene, 1,2-dichloro-4-fluoro-3-(methylsulfonyl)- represents a versatile building block in modern chemistry. Its intersection with trending topics like "fluorine chemistry advancements" and "sulfonyl group applications" ensures its continued prominence in research and development. Future studies may explore its potential in "material science" or "catalysis," further expanding its scientific footprint.